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Vanillin, a bio-based phenolic aldehyde derived from lignin, serves as a versatile monomer for synthesizing
sustainable polymers with enhanced properties. Its structure allows for chemical modifications, enabling the

creation of materials for coatings, composites, 3D printing, and more [1] [2].

Vanillin-Based Waterborne Polyurethanes (WPUs) for Coatings
and Adhesives

Vanillin can be synthesized into a diol chain extender (VAN-OH) featuring dynamic imine bonds, which are

incorporated into waterborne polyurethane (WPU) dispersions.

e Enhanced Mechanical Properties: WPUs incorporating VAN-OH exhibit a tensile strength of 12.8
MPa, which is three times greater than standard WPUs (4.3 MPa) [3].

¢ Self-Healing Capability: Due to dynamic imine bonds, the material can completely mend surface
scratches within 30 minutes at 80 °C [3].

¢ Improved Performance: These WPUs show higher thermal stability, lower water absorption (22.8%
vs. 32.2% after 7 days), and superior adhesion to stainless steel (18.17 kgf/cm? vs. 8.23 kgf/cm? for
standard WPU) [3].

e Applications: Ideal for producing environmentally friendly protective coatings, advanced adhesives,
and flexible elastomers [3].

Vanillin-Derived Epoxy Resins for High-Performance Composites
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Diglycidyl ether of vanillyl alcohol (DGEVA), a vanillin-derived epoxy resin, serves as a sustainable

alternative to bisphenol-A (BPA) based epoxies in carbon fiber-reinforced composites.

e Superior Mechanical Properties: When cured with 4,4-diaminodiphenyl! sulfone (4,4-DDS), DGEVA
exhibits a high glass transition temperature (Tg) of 140 °C, a bending stiffness of 3.84 + 0.02 GPa,
and a high fracture toughness of 1.33 * 0.23 MPa-m*-2 [4].

e Performance vs. Conventional Epoxy: This system shows up to 38% greater strength, 60%
higher stiffness, and 160% higher fracture toughness than BADGE-DDS systems [4].

e Applications: Suitable as a drop-in replacement for BPA-based epoxy resins in demanding structural
applications within the aerospace and automotive industries [4].

Vanillin Acrylate Resins for Optical 3D Printing

Vanillin diacrylate (VD) and vanillin dimethacrylate (VDM) are used in photocurable resins for additive

manufacturing.

e Tunable Material Properties: Resin composition (photoinitiator amount, presence of dithiol or
solvent) allows control over photocuring kinetics and final polymer rigidity [5].

e Antimicrobial Activity: Polymers, especially those based on VD, show significant antibacterial
activity against E. coli and S. aureus, and antifungal activity against A. niger and A. terreus [5] [2].

¢ Performance: Vanillin diacrylate-based polymers possess thermal and mechanical properties
comparable to commercial petroleum-derived resins, making them suitable for optical 3D printing
techniques like direct laser writing [2].

e Applications: Promising for manufacturing medical devices, food packaging, and various 3D-printed
products requiring antimicrobial properties [5].

Detailed Experimental Protocols

Protocol 1: Synthesis of Vanillin Diol (VAN-OH) with Dynamic
Imine Bonds [3]

¢ Objective: To synthesize a bio-based chain extender for self-healing WPU.

e Materials: Vanillin (5 g, 32 mmol), Ethylenediamine (1 g, 16 mmol), Ethanol (5 mL).

e Procedure:
o Dissolve vanillin in ethanol in a 100 mL three-necked flask equipped with a reflux condenser.
o Add ethylenediamine dropwise to the reaction mixture, leading to a yellow precipitate.
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o Heat the mixture to 55 °C and reflux with stirring for 8 hours.
o Filter the resulting yellow precipitate and wash it with ethanol and water.
o Dry the product (VAN-OH) under vacuum at 70 °C for 24 hours.
¢ Note: The expected yield is a yellow powder (5.5 g, 92.62%), with a melting point of 232-233 °C [3].

Protocol 2: Formulation of Self-Healing Waterborne Polyurethane
(WPU-VAN-OH) [3]

¢ Objective: To prepare a self-healing WPU dispersion using VAN-OH.

e Materials: Polytetrahydrofuran (PTHF, M, = 1000 g/mol, 15 g), Isophorone diisocyanate (IPDI, 6 g),
VAN-OH (1.2 g), Dimethylolpropionic acid (DMPA, 1 g), Dibutyltin dilaurate (DBTDL, 20 pL),
Triethylamine (TEA), Distilled water.

e Procedure:

o Charge PTHF and IPDI into a 100 mL reactor. Add DBTDL catalyst.

o Heat the mixture to 70 °C under a nitrogen atmosphere and stir mechanically for 4 hours.

o Add DMPA and VAN-OH to the reactor. Stir the mixture at 80 °C until the NCO concentration
reaches its theoretical value.

o Cool the resulting NCO-terminated prepolymer to 40 °C.

o Gradually add a mixture of distilled water and TEA (for neutralization) to the reactor with
continuous stirring for 1 hour at 40 °C.

o Obtain a milky WPU-VAN-OH dispersion.

Protocol 3: Photocuring of Vanillin Acrylate-Based Resins [5] [2]

¢ Objective: To prepare cross-linked polymers from vanillin acrylates for 3D printing.

e Materials: Vanillin diacrylate (VD) or Vanillin dimethacrylate (VDM), Phenyl bis(2,4,6-
trimethylbenzoyl)phosphine oxide (BAPO) as photoinitiator, (Optional) 1,3-Benzenedithiol (BDT) as
crosslinker, (Optional) Dichloromethane (DCM) as solvent.

e Procedure:

o Resin Preparation: Mix 1 mol of VD or VDM with 1-5 mol% of BAPO photoinitiator. For dual-
cure systems, add 0.5 or 1 mol of BDT. A minimal amount of DCM can be added to dissolve
solid components if necessary [5].

o Curing: Stir the mixture until homogeneous. Pour into a mold and irradiate with UV/Vis light
(250-450 nm wavelength) at an intensity of 310 mW/cm?2 for 1-4 minutes [2].

o Post-processing: The resulting cross-linked polymer films can be used directly without
washing [5].
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Data Presentation

Table 1: Mechanical and Thermal Properties of Vanillin-Derived Polymers

Tensile Fracture .
Polymer Glass Transition Key

Strength Toughness o Reference
Type Temp. (Tg, °C) Feature

(MPa) (MPa-m*-?)
WPU with 12.8 - - Self-healing [3]
VAN-OH
Standard 4.3 - - Benchmark  [3]
WPU
DGEVA- - 1.33+0.23 140 (DMA) High [4]
DDS Epoxy stiffness
BADGE- - ~0.51 (approx.) - Benchmark  [4]
DDS Epoxy

Table 2: Formulation and Curing Parameters for Vanillin Acrylate Resins [5]

Resin Composition Photoinitiator . . Storage Modulus after
Gelation Time (s)
Code (BAPO) 350s (Pa)
1VD/1BAPO 1 mol% Defined by G'/G" > 1.00 x 107
crossover
1VD/3BAPO 3 mol% Shorter than 1 mol% >1.00 x 107
1VD/1BDT/1BAPO 1 mol% Defined by G'/G" > 1.00 x 107
crossover

Workflow and Pathway Diagrams
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The following diagrams illustrate the synthesis pathway for a self-healing polyurethane and a general

workflow for developing vanillin-based polymers.
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General Workflow for Vanillin-Based Polymer Development
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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